Cas no 115027-08-2 (3-(2-chloroacetyl)-1H-indole-5-carbonitrile)

• Product Name: 3-(2-chloroacetyl)-1H-indole-5-carbonitrile
• CAS No: 115027-08-2
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 130600
• PubChem ID: 15729288
• Update Time: 2025-04-19

3-(2-chloroacetyl)-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonitrile,3-(2-chloroacetyl)-
• 1H-Indole-5-carbonitrile, 3-(chloroacetyl)- (9CI)
• 3-(2-chloroacetyl)-1H-indole-5-carbonitrile
• CS-16544
• 115027-08-2
• DTXSID10577556
• BLEBTHHPYINQMI-UHFFFAOYSA-N
• AKOS027395498
• 3-(2-chloroacetyl)-5-cyanoindole
• FT-0757067
• SCHEMBL8808423
• CS-0100124
• 3-(Chloroacetyl)-1H-indole-5-carbonitrile
• D76080
• DA-15252

• Inchi： 1S/C11H7ClN2O/c12-4-11(15)9-6-14-10-2-1-7(5-13)3-8(9)10/h1-3,6,14H,4H2
• InChI Key： BLEBTHHPYINQMI-UHFFFAOYSA-N
• SMILES： ClCC(C1=CNC2C=CC(C#N)=CC=21)=O

Computed Properties

• Exact Mass: 217.01698
• Monoisotopic Mass: 218.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• PSA: 53.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles